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Compound of Interest

Compound Name:
alpha,3,5-Tribromo-2-

hydroxytoluene

CAS No.: 4186-54-3

Cat. No.: B1268539

Get Quote

Product Intelligence & Stability Profile
Compound: 3,5-Dibromo-2-hydroxybenzyl Bromide Synonyms:

,3,5-Tribromo-o-cresol; 2,4-Dibromo-6-(bromomethyl)phenol CAS: 4186-54-3 Molecular
Weight: 344.83 g/mol [1][2][3]

The "Why" Behind the Instability
This compound is not merely a benzyl bromide; it is an ortho-hydroxy benzyl halide.[1] This

structural motif creates an internal "ticking clock" for stability.[1] The phenolic hydroxyl group at

the ortho position can act as an internal nucleophile or electron donor, facilitating the loss of the

bromide leaving group.[1]

This leads to the transient formation of an ortho-quinone methide (

-QM) intermediate.[1][2] While 3,5-dibromo substitution deactivates the ring somewhat,
stabilizing the solid, in solution—especially in the presence of bases or polar protic solvents—
this elimination pathway becomes dominant.[1]
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Key Stability Metrics:

Parameter Specification Critical Note

Physical State
White to off-white
crystalline solid

Turns brown/yellow upon
decomposition (HBr
release).[1][2]

Melting Point 115–120 °C

Sharp mp indicates purity;

broad range (<110 °C)

indicates hydrolysis.[1]

Moisture Sensitivity High

Rapidly hydrolyzes to 3,5-

dibromo-2-hydroxybenzyl

alcohol.[1][2]

Light Sensitivity Moderate

Photolytic cleavage of C-Br

bond is possible; store in

amber vials.[1][2]

| Reactivity | Lachrymator / Corrosive | Evolves HBr gas upon contact with moisture.[1] |

Handling & Safety (Lachrymator Protocol)
WARNING: This compound is a potent alkylating agent and lachrymator.[1] It causes severe

skin burns and eye damage (Skin Corr.[1] 1B).

Mandatory PPE & Engineering Controls[1][2]
Respiratory: Do not rely on surgical masks.[1] Use a full-face respirator with multi-gas

cartridges (organic vapor + acid gas) if working outside a glovebox.[1][2]

Engineering: All weighing and transfer must occur inside a functioning chemical fume hood

or glovebox.[1]

Neutralization Trap: Keep a beaker of 10% aqueous Sodium Thiosulfate or Sodium

Bicarbonate nearby to neutralize spills or contaminated spatulas immediately.[1]

"Self-Validating" Handling Protocol
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To ensure the compound remains active during use, follow this logic flow:

Visual Check: Is the solid white/off-white? If Brown/Orange, significant HBr has evolved.[1]

Recrystallization is required.[1]

Solvent Choice: Never dissolve in methanol or ethanol unless immediate solvolysis is

intended.[1] Use anhydrous CH

Cl

, THF, or Toluene.[1]

Atmosphere: Always blanket with dry Nitrogen or Argon.[1]

Troubleshooting Guide (FAQ)
Q1: My reaction yield is low (<30%), and I see a polar
spot on TLC. What happened?
Diagnosis: You likely suffered from Hydrolysis Competition.[1] Mechanism: Trace water in your

solvent or atmosphere attacked the benzylic position before your nucleophile could.[1] The

polar spot is likely 3,5-dibromo-2-hydroxybenzyl alcohol.[1] Solution:

Dry solvents over molecular sieves (3Å or 4Å) for 24 hours.[1]

Add a scavenger: Use 3-5 equivalents of a non-nucleophilic base (e.g., DIPEA or 2,6-

lutidine) if your nucleophile is acid-sensitive, but be aware that base promotes Quinone

Methide formation (see Diagram 1).[1][2]

Protocol Adjustment: Add the bromide last as a solution in dry solvent to the nucleophile

mixture.

Q2: The solid turned sticky and yellow during storage.
Can I save it?
Diagnosis: Autocatalytic decomposition.[1] The HBr released promotes further degradation.[1]

Solution:
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If slightly yellow: Wash with cold hexanes/pentane to remove surface impurities.[1]

If sticky/brown: Recrystallization is necessary.[1]

Solvent System: Benzene/Ligroin or Chloroform/Hexane.[1]

Method: Dissolve in minimum hot solvent (avoid boiling too long), filter hot, and cool

slowly.[1]

Reference: Standard recrystallization for benzyl bromides [1].[1]

Q3: I am trying to alkylate an amine, but I am getting
multiple products.
Diagnosis: Over-alkylation or Quinone Methide polymerization. Mechanism: The product

(secondary amine) is often more nucleophilic than the starting material.[1] Also, the

-QM intermediate can oligomerize.[1][2] Solution:

Stoichiometry: Use a large excess of the amine (2-3 equivalents) if it is cheap.[1][2]

Temperature: Conduct the addition at 0 °C or -78 °C to suppress the elimination pathway (

-QM formation) favoring direct S

2 substitution.

Mechanistic Visualization
The following diagram illustrates the competing pathways: Direct Substitution vs. Quinone

Methide formation vs. Hydrolysis.[1] Understanding this allows you to control the reaction

outcome.[1]
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Caption: Competing reaction pathways. Base promotes Quinone Methide (red path), which is

highly reactive but prone to polymerization.[1] Direct SN2 (green path) is favored at lower

temperatures.[1]

Standard Experimental Protocol: N-Alkylation
Objective: Mono-alkylation of a secondary amine using 3,5-Dibromo-2-hydroxybenzyl Bromide.

Reagents:

Amine (1.0 equiv)[1][2]

3,5-Dibromo-2-hydroxybenzyl Bromide (1.0 - 1.1 equiv)[1]

Base: K

CO

(2.0 equiv) or DIPEA (1.5 equiv)[1][2]

Solvent: Anhydrous Acetonitrile (MeCN) or DMF.[1]

Step-by-Step Methodology:

Preparation: Flame-dry a round-bottom flask and cool under Argon flow.
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Dissolution: Add the amine and base to the flask. Dissolve in anhydrous MeCN (0.1 M

concentration).

Cooling: Cool the mixture to 0 °C using an ice bath. Rationale: Low temp suppresses o-QM

polymerization.[1][2]

Addition: Dissolve 3,5-Dibromo-2-hydroxybenzyl Bromide in a minimal amount of MeCN. Add

this solution dropwise over 15–20 minutes.

Reaction: Allow to stir at 0 °C for 1 hour, then slowly warm to Room Temperature (RT).

Monitor by TLC.[1]

TLC Tip: The bromide moves fast (non-polar); the product will be more polar.[1] Stain with

PMA or visualize under UV (254 nm).[1]

Workup: Dilute with EtOAc, wash with Water (x2) and Brine (x1).[1] Dry over Na

SO

.

Purification: Flash chromatography. Note: Avoid using methanol in the column if unreacted

bromide is present, as it may react on the column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3,5-Dibromobenzyl bromide | C7H5Br3 | CID 143427 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1261763-24-9|2-FLuoro-3-hydroxybenzyl bromide|BLD Pharm [bldpharm.com]

3. zhengyumall.com [zhengyumall.com]

4. 3,5-Dibromo-4-Hydroxybenzaldehyde | C7H4Br2O2 | CID 18100 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. alpha,3,5-Tribromo-2-hydroxytoluene 98.0+%, TCI America 25 g | Buy Online | TCI
America | Fisher Scientific [fishersci.com]

6. EP0970066B1 - Preparation of aminoepoxides from aminoaldehydes and an in situ
formed halomethyl organometallic reagent - Google Patents [patents.google.com]

7. alpha,3,5-Tribromo-2-hydroxytoluene | 4186-54-3 | Benchchem [benchchem.com]

8. &alpha;,3,5-三溴-2-羟基甲苯 - CAS:4186-54-3 - [官网]创赛优选|上海创赛|
汇聚全球科研品牌，让您采购如此简单|买试剂，上创赛优选|
安全技术说明书下载|COA下载|MSDS下载 [canspec.cn]

9. alpha,3,5-Tribromo-2-hydroxytoluene 98.0+%, TCI America 25 g | Buy Online | TCI
America | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [Technical Support Center: 3,5-Dibromo-2-
hydroxybenzyl Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268539/docs#technical-support-center-3-5-dibromo-
2-hydroxybenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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